3-Hydroxybutyrylpantetheine

• CAS No.: 120497-19-0
• Molecular Formula: C15H28N2O6S
• Molecular Weight: 364.5 g/mol
• IUPAC Name: S-[2-[3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (3S)-3-hydroxybutanethioate
• InChI: InChI=1S/C15H28N2O6S/c1-10(19)8-12(21)24-7-6-16-11(20)4-5-17-14(23)13(22)15(2,3)9-18/h10,13,18-19,22H,4-9H2,1-3H3,(H,16,20)(H,17,23)/t10-,13-/m0/s1
• InChI Key: NWWCNMDNUHGBRK-GWCFXTLKSA-N
• SMILES: CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)CO)O)O
• Isomeric SMILES: C[C@@H](CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)CO)O)O
• Synonyms: 3-HBPTT; 3-hydroxybutyrylpantetheine

Description

Structurally, it consists of two (R)-3-hydroxybutyrate (β-hydroxybutyrate) molecules esterified via a hydroxyl group. This compound is synthesized through enzymatic or chemical methods to achieve high enantiomeric purity, which is critical for bioavailability and physiological efficacy . Recent advancements in its preparation, such as lipase-mediated stereoselective esterification, have enabled scalable production of the (R,R)-enantiomer, a form with superior metabolic stability compared to racemic mixtures .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

3HB-3HB belongs to a class of ketone esters designed to mimic endogenous ketone bodies. Key analogues include:

Compound	Structure	Key Features	Synthesis Method
3HB-3HB	(R)-3HB esterified to (R)-3HB	High enantiomeric purity (>99% ee); superior metabolic stability	Lipase-catalyzed esterification
Acetoacetate Esters	Acetoacetate + alcohol (e.g., ethyl)	Rapid ketosis induction but lower stability due to decarboxylation	Chemical esterification
Mixed Ketone Esters	3HB + medium-chain triglycerides (MCT)	Enhanced lipophilicity but variable enantiopurity and absorption kinetics	Enzymatic/chemical hybrid methods

Metabolic and Pharmacological Profiles

• Bioavailability : 3HB-3HB demonstrates prolonged plasma half-life (4–6 hours) compared to acetoacetate esters (1–2 hours) due to resistance to enzymatic hydrolysis .
• Therapeutic Efficacy : In preclinical studies, 3HB-3HB elevated blood ketone levels to 3–5 mM for 8 hours, outperforming acetoacetate esters (peak 2–3 mM, duration <4 hours) .